Cas no 2246508-10-9 (methyl(propan-2-yl){2-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxyethyl}amine)

• Product Name: methyl(propan-2-yl){2-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxyethyl}amine
• CAS No: 2246508-10-9
• MF: C₁₈H₃₀BNO₃
• MW: 319.246705532074
• CID: 5611756
• PubChem ID: 165476443
• Update Time: 2025-05-22

methyl(propan-2-yl){2-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxyethyl}amine Chemical and Physical Properties

Names and Identifiers

• EN300-843830
• methyl(propan-2-yl){2-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]ethyl}amine
• 2246508-10-9
• methyl(propan-2-yl){2-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxyethyl}amine

• Inchi： 1S/C18H30BNO3/c1-14(2)20(7)11-12-21-16-10-8-9-15(13-16)19-22-17(3,4)18(5,6)23-19/h8-10,13-14H,11-12H2,1-7H3
• InChI Key： JWHXYMDGSHSUKR-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(C=2)OCCN(C)C(C)C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 319.2318740g/mol
• Monoisotopic Mass: 319.2318740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.9Ų

Additional information on methyl(propan-2-yl){2-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxyethyl}amine

Professional Introduction of Methyl(propan-2-yl){2-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxyethyl}amine (CAS No 2246508-10-9)

In the realm of organic chemistry, the compound methyl(propan-2-yl){2-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxyethyl}amine (CAS No 2246508-10-9) stands as a significant molecule with diverse applications and intriguing chemical properties. This compound has garnered attention in recent years due to its unique structure and potential uses in various industries. The tetramethyl-dioxaborolane moiety within its structure is particularly noteworthy, as it contributes to its reactivity and stability under different conditions.

The synthesis of this compound involves a series of carefully designed reactions, leveraging modern organic chemistry techniques. The presence of the phenoxyethyl group introduces aromaticity and hydrophilic characteristics, making it suitable for applications in pharmaceuticals and agrochemicals. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds, where its ability to undergo further functionalization is highly advantageous.

One of the most compelling aspects of this compound is its compatibility with boron-based reagents, which has opened new avenues for its use in cross-coupling reactions. The dioxaborolane ring is known for its stability and reactivity, making it a valuable component in the construction of complex molecular architectures. Researchers have explored its role in Suzuki-Miyaura coupling reactions, where it serves as a versatile boronic ester precursor.

Moreover, the methyl(propan-2-yl) substituent adds steric bulk to the molecule, influencing its physical properties such as solubility and melting point. This feature is particularly beneficial in drug design, where controlling the physicochemical properties of a molecule is crucial for bioavailability and efficacy. Recent advancements in computational chemistry have allowed for precise modeling of this compound's behavior in different solvents and biological systems.

The application of this compound extends beyond traditional chemical synthesis. Its ability to act as a catalyst or a stabilizer in certain reaction conditions has been explored in recent studies. For instance, it has been employed as an additive in polymerization reactions, enhancing the mechanical properties of resulting materials. This dual functionality underscores its versatility and positions it as a valuable asset in both academic research and industrial settings.

In terms of environmental impact, the compound's biodegradability and toxicity profile are areas of active investigation. Preliminary studies suggest that it exhibits low toxicity towards aquatic organisms, which aligns with current trends towards greener chemistry practices. Its potential use in sustainable chemical processes is an exciting prospect that warrants further exploration.

Looking ahead, the future of methyl(propan-2-yl){2-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxyethyl}amine (CAS No 2246508-10-9) lies in its continued development as a key intermediate in drug discovery and material science. As research progresses, new insights into its reactivity, stability, and application potential will undoubtedly emerge. Its unique combination of functional groups positions it as a promising candidate for addressing challenges across multiple disciplines.